Cas no 1261793-16-1 (3-Methyl-4-(trifluoromethoxy)phenol)

• Product Name: 3-Methyl-4-(trifluoromethoxy)phenol
• CAS No: 1261793-16-1
• MF: C₈H₇F₃O₂
• MW: 192.135193109512
• CID: 4962734
• Update Time: 2025-10-28

3-Methyl-4-(trifluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-(trifluoromethoxy)phenol

• Inchi： 1S/C8H7F3O2/c1-5-4-6(12)2-3-7(5)13-8(9,10)11/h2-4,12H,1H3
• InChI Key： IJVKMYIQOFHTNX-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1C)O)(F)F

Computed Properties

• Exact Mass: 192.03981395 g/mol
• Monoisotopic Mass: 192.03981395 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5
• Molecular Weight: 192.13

Additional information on 3-Methyl-4-(trifluoromethoxy)phenol

3-Methyl-4-(Trifluoromethoxy)Phenol: A Comprehensive Overview

3-Methyl-4-(Trifluoromethoxy)Phenol (CAS No. 1261793-16-1) is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, also referred to as 4-(trifluoromethoxy)-3-methylphenol, is characterized by its unique chemical structure, which includes a phenolic hydroxyl group, a methyl substituent, and a trifluoromethoxy group. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable building block in various synthetic processes.

The synthesis of 3-Methyl-4-(Trifluoromethoxy)Phenol involves advanced methodologies that leverage the principles of organic chemistry. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions that are critical in constructing the trifluoromethoxy group. These innovations not only enhance the yield but also reduce the environmental footprint of the synthesis process.

The chemical properties of 3-Methyl-4-(Trifluoromethoxy)Phenol are heavily influenced by its functional groups. The phenolic hydroxyl group imparts acidic characteristics, while the trifluoromethoxy group introduces electron-withdrawing effects, enhancing the compound's reactivity in various reactions. This makes it an ideal candidate for applications in drug discovery, where fine-tuning molecular properties is crucial for achieving desired biological activities.

In terms of applications, 3-Methyl-4-(Trifluoromethoxy)Phenol has shown promise in the development of novel pharmaceutical agents. Recent studies have highlighted its potential as a precursor for bioactive molecules with anti-inflammatory and antioxidant properties. For example, researchers have successfully synthesized derivatives of this compound that exhibit potent inhibitory effects on enzymes associated with chronic inflammatory diseases.

Beyond pharmaceuticals, 3-Methyl-4-(Trifluoromethoxy)Phenol has also found applications in agrochemicals. Its ability to act as a building block for herbicides and fungicides has been explored in several studies. The trifluoromethoxy group, in particular, contributes to the compound's stability and bioavailability when used in agricultural settings.

From an environmental perspective, understanding the fate and transport of 3-Methyl-4-(Trifluoromethoxy)Phenol in natural systems is critical. Recent research has focused on its degradation pathways under various environmental conditions, such as soil microbiota and aqueous photodegradation. These studies aim to assess its potential impact on ecosystems and inform best practices for its safe use and disposal.

In conclusion, 3-Methyl-4-(Trifluoromethoxy)Phenol (CAS No. 1261793-16-1) stands out as a multifaceted compound with significant potential across diverse industries. Its unique chemical structure, coupled with advancements in synthetic methodologies and application research, positions it as a key player in modern chemical innovation.